N-(2-(3-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-naphthamide

• IUPAC Name: N-[2-[3-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C28H25N3O3S/c32-27(30-17-23-8-5-15-34-23)19-35-26-18-31(25-10-4-3-9-24(25)26)14-13-29-28(33)22-12-11-20-6-1-2-7-21(20)16-22/h1-12,15-16,18H,13-14,17,19H2,(H,29,33)(H,30,32)
• InChI Key: BRRIUKLKAYFJMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NCCN3C=C(C4=CC=CC=C43)SCC(=O)NCC5=CC=CO5
• Molecular Formula: C28H25N3O3S
• Molecular Weight: 483.6 g/mol

Description

N-(2-(3-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-naphthamide is a useful research compound. Its molecular formula is C28H25N3O3S and its molecular weight is 483.59. The purity is usually 95%.
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Scientific Research Applications

Chelating Properties and Antifungal Activity

Studies have demonstrated that compounds with furan and naphthamide structures exhibit significant chelating properties when combined with transition metals. Such ligands, synthesized through the Mannich reaction, have been evaluated for their chelating abilities and antifungal activity against various fungal strains, suggesting potential applications in the development of antifungal agents and in materials science for creating novel chelating materials (Varde & Acharya, 2017).

Anticancer Agents Targeting EGFR

Naphthamide derivatives, particularly those incorporating furan and indole moieties, have been explored for their potential as anticancer agents. Such compounds have shown promise in inhibiting the epidemal growth factor receptor (EGFR), displaying cytotoxic activities against various cancer cell lines. This suggests their utility in cancer research, especially in the development of novel therapies targeting specific cancer pathways (Zhang et al., 2017; Lan et al., 2017).

Synthesis and Pharmacological Examination of Thiazolidinone Derivatives

Compounds containing furan and naphthamide structures have been the focus of synthesis efforts, yielding derivatives examined for a variety of pharmacological activities, including antimicrobial, antiinflammatory, and diuretic effects. This highlights their potential in drug development and the broader pharmaceutical sciences (Vagdevi et al., 2006).

Electrophilic Substitution Reactions

Research into furan-based compounds, such as the synthesis of N-(1-Naphthyl)furan-2-carboxamide and its subsequent reactions, provides insights into the chemical reactivity of furan and naphthamide derivatives. These studies contribute to our understanding of electrophilic substitution reactions and the synthesis of heterocyclic compounds, which are of interest in medicinal chemistry and organic synthesis (Aleksandrov & El’chaninov, 2017).